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This guide provides a comprehensive technical overview of 2-
Hydroxycyclopentanecarbaldehyde, a bifunctional organic molecule of interest to
researchers in synthetic chemistry and drug development. By virtue of its vicinal hydroxyl and
aldehyde moieties on a cyclopentane scaffold, this compound presents a unique combination
of stereochemical complexity and reactive potential. This document delves into its core physical
and chemical properties, outlines key synthetic and analytical considerations, and discusses its
potential applications, offering a foundational resource for scientists working with this versatile
building block.

Chemical Identity and Molecular Structure

2-Hydroxycyclopentanecarbaldehyde is a cyclic aldehyde bearing a hydroxyl group on the
adjacent carbon. The presence of two stereocenters (at C1 and C2) means the molecule can
exist as four possible stereoisomers (two enantiomeric pairs of diastereomers: (1R,2R),
(1S,29), (1R,2S), and (1S,2R)). The specific stereochemistry is critical in asymmetric synthesis
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and will significantly influence the molecule's biological activity and interaction with other chiral
molecules.

The fundamental identification and structural details are summarized below.

Identifier Value Source

2-hydroxycyclopentane-1-

IUPAC Name [1]
carbaldehyde

CAS Number 1080005-96-4 [1][2]

Molecular Formula CeH1002 [1]

Molecular Weight 114.14 g/mol [1]

Canonical SMILES ClCc(Cc(c1o)c=0 [1]
GPSUJFRHMYUDNV-

InChl Key [1]

UHFFFAOYSA-N

graph "molecular structure" {

layout=neato;

node [shape=plaintext, fontsize=12, fontname="sans-serif"];
edge [fontsize=10, fontname="sans-serif"];

// Nodes for atoms

Cl [label="C1l", pos="0,1.2!", fontcolor="#202124"];

C2 [label="C2", pos="-1.1,0.6!", fontcolor="#202124"];

C3 [label="C3", pos="-1.1,-0.6!", fontcolor="#202124"];
C4 [label="C4", pos="0,-1.2'", fontcolor="#202124"1;

C5 [label="C5", pos="1.1,-0.6!", fontcolor="#202124"];

C_ald [label="C", pos="1.1,2.1!", fontcolor="#202124"];
0 ald [label="0", pos="2.1,2.4!", fontcolor="#EA4335"];
H ald [label="H", pos="0.4,2.8!", fontcolor="#202124"];
0_h [label="0", pos="-2.1,1.2!", fontcolor="#EA4335"];

H h [label="H", pos="-2.8,1.5!", fontcolor="#202124"];

// Edges for bonds
Cl -- C2;
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2 -- (C3;
C3 -- (C4;
C4 -- C5;
c5 -- (C1;

Cl -- C ald [label=" (CHO)"];
C ald -- 0 ald [style=double];
C ald -- H ald;

C2 -- 0_h [label=" (OH)"I;

0 h --Hh;

}

Caption: Molecular structure of 2-Hydroxycyclopentanecarbaldehyde.

Physicochemical Properties

Experimentally determined physical properties for 2-Hydroxycyclopentanecarbaldehyde are
not widely published. However, computational models provide valuable estimates that guide its
handling and use in reaction design. For context, these are compared with the known
experimental values of its parent compound, cyclopentanecarbaldehyde.
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Property

2-
Hydroxycyclopenta
necarbaldehyde
(Computed)

Cyclopentanecarba
Idehyde
(Experimental)

Significance for the
Researcher

Molecular Weight

114.14 g/mol [1]

98.14 g/mol [3]

Foundational for all
stoichiometric

calculations.

Boiling Point

Not available

140-141 °C[3]

The hydroxyl group
will increase the
boiling point due to
hydrogen bonding;
purification by
distillation would
require vacuum

conditions.

Density

Not available

0.919 g/mL at 25 °C[3]

Expected to be slightly
higher than the parent
compound due to the

added oxygen atom.

XLogP3-AA

0.5[1]

Not applicable

Indicates a relatively
low lipophilicity and
moderate water
solubility, useful for
selecting solvent
systems for reactions

and chromatography.

Hydrogen Bond Donor

Count

1[1]

The hydroxyl group
can act as a hydrogen
bond donor,
influencing solubility,
boiling point, and
interactions with polar

solvents or reagents.
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Both the hydroxyl and

carbonyl oxygens can

Hydrogen Bond 201] 1 accept hydrogen
Acceptor Count bonds, enhancing its
affinity for protic

solvents.

A key descriptor for
predicting membrane
permeability in drug
37.3 A1) 17.1 A2 development; the
value suggests

Topological Polar

Surface Area

moderate cell

permeability.

Spectroscopic Characterization Profile

Definitive structural confirmation and purity assessment rely on a combination of spectroscopic
techniques. While a public spectral database for this specific molecule is not readily available,
its structural features allow for a confident prediction of its spectral signature.
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Technique

Feature

. Rationale and
Expected Chemical

) Expert
Shift | Wavenumber

Interpretation

1H NMR

Aldehydic proton (-
CHO)

This proton is highly
deshielded by the
anisotropic effect of
the carbonyl double
595 - 10.0 ppm bond, app.)e:?lrlng ina
characteristic
downfield region,
typically as a doublet
due to coupling with

the C1 proton.

Carbinol proton (-CH-
OH)

0 3.5-4.5 ppm

The chemical shift is
variable and depends
on solvent,
concentration, and
temperature due to

hydrogen bonding.

Hydroxyl proton (-OH)

01.5-5.0 ppm
(broad)

The signal is often
broad and its position
is highly variable. It
may not show clear
coupling and can be

exchanged with D20.

Cyclopentane protons

01.2-25ppm

These protons will
exhibit complex
splitting patterns
(multiplets) due to
diastereotopicity and

spin-spin coupling.

13C NMR

Carbonyl carbon (-
CHO)

4 195 - 205 ppm The sp?-hybridized
carbonyl carbon is

significantly
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deshielded and

appears far downfield.

Carbinol carbon (-CH-

0 65 - 80 ppm
OH) PP

The carbon atom
bonded to the
hydroxyl group
appears in this

characteristic range.

Cyclopentane carbons 9 20 - 50 ppm

The remaining sp®-
hybridized ring
carbons will appear in

the aliphatic region.

IR Spectroscopy O-H stretch

A strong, broad

absorption
3200 - 3600 cm~1
(broad)

characteristic of an
alcohol's hydrogen-

bonded hydroxyl
group.

The presence of two
distinct, medium-
intensity peaks is a

hallmark of an

C-H stretch 2700 - 2760 cm~tand  aldehyde C-H bond
(aldehyde) 2800 - 2860 cm™t and is useful for
distinguishing it from a
ketone.[4] This
doublet can arise from
Fermi resonance.[5]
C=0 stretch ~1730 cm~1 (strong) Saturated aliphatic
(aldehyde) aldehydes typically

show a strong
carbonyl absorption in
this region.[4][6] Its
exact position can be

influenced by
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intramolecular

hydrogen bonding.

The peak
Mass Spectrometry Molecular lon (M%) m/z =114 corresponding to the

molecular weight.

This common
fragmentation
pathway requires a
McLafferty gamma-hydrogen,
Not expected o )
Rearrangement which is not available
in the required
conformation in this

cyclic structure.

Loss of the aldehydic
hydrogen (M-1) or the
entire formyl group
Alpha-Cleavage m/z =113, 85 (M-29) are
characteristic
fragmentation patterns

for aldehydes.

Chemical Properties and Reactivity

The chemistry of 2-Hydroxycyclopentanecarbaldehyde is dominated by the interplay of its
two functional groups. This bifunctionality is the source of its utility in synthesis but also a key
consideration for its stability and handling.

Reactivity of the Aldehyde Group

The carbonyl group is electrophilic and susceptible to nucleophilic attack. Key reactions
include:

o Oxidation: Can be readily oxidized to the corresponding 2-hydroxycyclopentane-1-carboxylic
acid using standard reagents like Tollens' reagent, Fehling's solution, or milder oxidants such
as buffered potassium permanganate.
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e Reduction: The aldehyde can be selectively reduced to a primary alcohol (yielding
cyclopentane-1,2-diol) using reducing agents like sodium borohydride (NaBHa4). Stronger
agents like lithium aluminum hydride (LiAIH4) would also reduce the aldehyde.

» Nucleophilic Addition: It will undergo reactions typical of aldehydes, such as Wittig reactions
to form alkenes, Grignard reactions to form secondary alcohols, and the formation of imines,
oximes, and hydrazones.

Reactivity of the Hydroxyl Group

The secondary alcohol is nucleophilic and can undergo:

« Esterification and Etherification: Reaction with acyl chlorides, anhydrides, or alkyl halides
(under basic conditions) to protect or modify the hydroxyl group.

o Oxidation: Stronger oxidation (e.g., using chromic acid) would convert the secondary alcohol
to a ketone, yielding 2-oxocyclopentanecarbaldehyde, while also potentially oxidizing the
aldehyde. Selective protection of the aldehyde group would be necessary to achieve this
transformation cleanly.

Intramolecular Cyclization: Hemiacetal Formation

A crucial aspect of the chemistry of y- and d-hydroxy aldehydes is their propensity to exist in
equilibrium with their cyclic hemiacetal forms. 2-Hydroxycyclopentanecarbaldehyde, being a
y-hydroxy aldehyde, can undergo intramolecular cyclization to form a bicyclic hemiacetal. This
equilibrium can impact its apparent reactivity and spectroscopic properties.

o Expert Insight: The position of this equilibrium is influenced by solvent, temperature, and the
relative stereochemistry of the hydroxyl and aldehyde groups. In solution, particularly in the
absence of strongly interacting reagents, a significant population of the cyclic hemiacetal
may be present. This must be considered during spectroscopic analysis (e.g., disappearance
of the aldehyde proton in 1H NMR) and when planning reactions, as the aldehyde may need
to be "trapped" from the equilibrium.

Caption: Equilibrium between the open-chain and cyclic hemiacetal forms.

Synthesis and Purification
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While specific, high-yield synthetic procedures for 2-Hydroxycyclopentanecarbaldehyde are
not extensively documented in general literature, its synthesis can be approached through
established organic chemistry transformations.

Hypothetical Synthetic Workflow

A plausible route would involve the controlled oxidation of a precursor diol.

[Start: cis- or trans-CycIopentane-1,2-dimethan(D

rotect one primary alcohol
Step 1: Selective Protection
(e.g., Trityl chloride, pyridine)
xidize remaining alcohol to aldehyde
Step 2: Oxidation
(e.g., PCC, DMP, or Swern Oxidation)

emove protecting group

Step 3: Deprotection
(e.g., mild acid)
Product: 2-Hydroxycyclopentanecarbaldehyde

:

Purification
(Silica Gel Chromatography)

Click to download full resolution via product page

Caption: A plausible workflow for the synthesis of 2-Hydroxycyclopentanecarbaldehyde.
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Protocol: Purification by Column Chromatography

Rationale: The moderate polarity of the molecule makes silica gel chromatography an ideal
method for purification, separating it from nonpolar starting materials and highly polar
byproducts.

Step 1: Adsorbent Preparation: Prepare a slurry of silica gel (230-400 mesh) in the initial,
low-polarity mobile phase. Pour into a column and allow to pack under slight pressure.

Step 2: Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane
or the mobile phase and load it carefully onto the top of the silica bed.

Step 3: Elution: Begin elution with a non-polar solvent (e.g., hexane or petroleum ether) and
gradually increase the polarity by adding a more polar solvent like ethyl acetate. A typical
gradient might be from 10% to 50% ethyl acetate in hexane.

Step 4: Fraction Collection: Collect fractions and monitor them by Thin Layer
Chromatography (TLC) using an appropriate stain (e.g., potassium permanganate or p-
anisaldehyde) to visualize the spots.

Step 5: Product Isolation: Combine the pure fractions (as determined by TLC) and remove
the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Safety, Handling, and Storage

No specific safety data sheet (SDS) for 2-Hydroxycyclopentanecarbaldehyde is available.

However, based on analogous compounds like cyclopentanecarbaldehyde and other hydroxy

aldehydes, the following precautions are mandated.[7][8][9]

Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile
gloves. All handling should be performed in a well-ventilated chemical fume hood.[7]

Hazards:

o Flammability: Assumed to be a flammable liquid, similar to other low-molecular-weight
aldehydes. Keep away from heat, sparks, and open flames.[7][10]
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o lrritation: Likely to cause skin and serious eye irritation.[8][9] Avoid contact with skin and
eyes.

o Inhalation: May cause respiratory tract irritation. Avoid breathing vapors.[7]

o First Aid Measures:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek medical
attention.[7]

o Skin: Wash off immediately with soap and plenty of water.[10]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[10] Refrigeration may be
advisable to slow potential degradation or self-reaction.

Applications in Research and Drug Development

The value of 2-Hydroxycyclopentanecarbaldehyde lies in its role as a versatile chiral building
block.

o Asymmetric Synthesis: The stereocenters and functional groups make it an excellent starting
point for the synthesis of complex, stereochemically-defined target molecules, including
natural products and pharmaceutical intermediates.

e Carbocyclic Nucleoside Analogues: The cyclopentane ring is a core structure in many
carbocyclic nucleosides, which are antiviral agents. The hydroxyl and aldehyde groups
provide handles for introducing the nucleobase and modifying the "sugar" moiety.

e Prostaglandin Synthesis: The five-membered ring is the core of prostaglandins. The
functional groups on this scaffold are suitably positioned for elaboration into the complex side
chains of these biologically active lipids.

o Fragment-Based Drug Discovery: As a small, functionalized molecule, it can be used in
fragment-based screening to identify core structures that bind to biological targets.
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Conclusion

2-Hydroxycyclopentanecarbaldehyde is a molecule of significant synthetic potential. Its
properties are dictated by the presence of both an aldehyde and a hydroxyl group on a five-
membered ring, leading to a rich and complex reactivity profile, including the potential for
intramolecular hemiacetal formation. A thorough understanding of its physicochemical
properties, spectroscopic signatures, and requisite handling precautions is essential for any
researcher aiming to leverage this compound in the synthesis of novel chemical entities for
materials science, agrochemicals, or, most notably, the development of new therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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